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Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the fungicide pyriofenone, its

application in Integrated Pest Management (IPM) programs, and detailed protocols for its

experimental evaluation.

Introduction
Pyriofenone is a fungicide belonging to the aryl-phenyl ketone chemical class, specifically

developed for the control of powdery mildew on a variety of crops.[1][2][3] It is a valuable tool in

IPM due to its unique mode of action and favorable safety profile for many beneficial

organisms.[4][5] Pyriofenone offers both protective and curative activity against powdery

mildew, making it a versatile component in disease management strategies.[1]

Key Properties of Pyriofenone:
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Property Description Source(s)

Common Name Pyriofenone [6]

Chemical Name (IUPAC)

(5-chloro-2-methoxy-4-methyl-

3-pyridyl)(4,5,6-trimethoxy-o-

tolyl)methanone

[6]

FRAC Code 50 [4][7]

Mode of Action
Disruption of actin function in

fungi
[2][4]

Primary Target Pests

Powdery mildew species (e.g.,

Podosphaera spp., Erysiphe

spp., Uncinula necator)

[2][8]

Formulation

Commonly available as a 300

g/L suspension concentrate

(SC)

[6][9]

Key Characteristics

Preventive and curative

activity, translaminar

movement, vapor action,

rainfastness, good crop safety

[4][9][10]

Mode of Action
Pyriofenone's unique mode of action involves the disruption of the actin cytoskeleton in fungal

cells.[2][4] This disruption leads to the mislocalization of actin from the hyphal apex, which is

critical for polar growth.[4] Consequently, the transport of vesicles carrying materials for cell

wall synthesis is impaired, resulting in abnormal hyphal morphology, including swelling,

collapse, and branching of the hyphal tips, ultimately inhibiting fungal growth and development.

[4] This novel mechanism of action means there is no cross-resistance with fungicides from

other FRAC groups.[4]

Signaling Pathway Diagram
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Caption: Proposed mode of action of pyriofenone, leading to the disruption of fungal growth.

Application in Integrated Pest Management (IPM)
Pyriofenone's characteristics make it an excellent candidate for inclusion in IPM programs:
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Resistance Management: Due to its unique mode of action (FRAC Group 50), pyriofenone
is a valuable rotational partner with fungicides from other groups to delay the development of

resistance.[4][7][11] It is recommended to apply pyriofenone in a preventative manner and

to alternate its use with fungicides that have different modes of action.[7] The number of

applications per season is often limited to two or three, depending on the crop.[7]

Efficacy: Pyriofenone demonstrates high efficacy against various powdery mildew species

on crops such as grapes, cucurbits, cereals, and ornamentals.[2][8][9] It inhibits all stages of

the infection process, including hyphal growth and the formation of appressoria and conidia,

which helps to prevent secondary infections.[4]

Selectivity and Safety: Pyriofenone has shown little to no impact on beneficial organisms,

making it compatible with biological control strategies within an IPM framework.[4][5] It also

exhibits outstanding crop safety.[4]

Experimental Protocols
In Vitro Fungicide Sensitivity Assay
This protocol is designed to determine the minimum inhibitory concentration (MIC) or the

effective concentration to inhibit 50% of growth (EC50) of pyriofenone against a specific

powdery mildew isolate.

Materials:

Pyriofenone technical grade or a formulated product of known concentration

Sterile distilled water

Appropriate solvent for pyriofenone (if necessary)

Culture medium (e.g., potato dextrose agar)

Petri dishes

Powdery mildew-infected leaf disks or a pure culture of the target fungus

Incubator with controlled temperature and light conditions
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Procedure:

Stock Solution Preparation: Prepare a stock solution of pyriofenone at a high concentration

(e.g., 1000 ppm) in a suitable solvent and then dilute with sterile distilled water.

Serial Dilutions: Create a series of dilutions from the stock solution to achieve a range of

concentrations (e.g., 0.05, 0.1, 0.5, 1, 10, 50, 100 ppm).

Medium Amendment: Incorporate the different concentrations of pyriofenone into the molten

culture medium before pouring it into Petri dishes. For leaf disk assays, float the infected leaf

disks on the solutions with varying concentrations.[4]

Inoculation: Place a mycelial plug of the target fungus or a known number of conidia onto the

center of the amended agar plates. For leaf disk assays, the disks are already infected.

Incubation: Incubate the plates or leaf disks under optimal conditions for fungal growth (e.g.,

20-25°C, with a photoperiod).

Data Collection: After a defined incubation period (e.g., 7-14 days), measure the diameter of

the fungal colony or assess the disease severity on the leaf disks.

Analysis: Calculate the percentage of growth inhibition for each concentration relative to a

non-treated control. Determine the EC50 or MIC value using probit analysis or other

appropriate statistical methods.

In Vivo Efficacy Evaluation (Pot Test)
This protocol evaluates the preventive, curative, and residual activity of pyriofenone in a

controlled greenhouse environment.

Materials:

Healthy, susceptible host plants (e.g., cucumber, wheat)

Pyriofenone formulation

Spraying equipment calibrated for uniform coverage
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Powdery mildew inoculum (conidia suspension)

Greenhouse or growth chamber with controlled environmental conditions

Procedure:

Plant Preparation: Grow host plants to a suitable stage for inoculation (e.g., 2-3 true leaves

for cucumber).

Fungicide Application:

Preventive: Apply pyriofenone at different rates to the plants and allow the spray to dry

before inoculation.

Curative: Inoculate the plants with powdery mildew first, and then apply pyriofenone at

different time intervals after inoculation (e.g., 1, 2, 3 days).

Residual: Apply pyriofenone to the plants and then keep them in the greenhouse for

various periods (e.g., 7, 14, 21 days) before inoculating them with powdery mildew.

Inoculation: Prepare a conidial suspension of the powdery mildew fungus in sterile water with

a surfactant and spray it evenly onto the leaves of the test plants.

Incubation: Maintain the plants in a greenhouse or growth chamber under conditions

favorable for disease development.

Disease Assessment: After a specific incubation period (e.g., 7-14 days), visually assess the

disease severity on the leaves using a rating scale (e.g., percentage of leaf area covered

with powdery mildew).

Data Analysis: Calculate the percentage of disease control for each treatment compared to

an untreated control. Analyze the data using appropriate statistical methods (e.g., ANOVA).

Experimental Workflow Diagram
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Caption: Workflow for in vitro and in vivo evaluation of pyriofenone's efficacy.

Data on Efficacy and Non-Target Organisms
Efficacy Data Summary:
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Target Pest Crop Key Findings Source(s)

Powdery Mildew

(Blumeria graminis f.

sp. tritici)

Wheat

Excellent preventive

and curative activity;

inhibits mycelial

growth, lesion

expansion, and

sporulation.

[9][10][12]

Powdery Mildew

(Sphaerotheca

fuliginea, Erysiphe

cichoracearum)

Cucumber

Excellent preventive

and residual activity;

high rainfastness.

[9][10]

Powdery Mildew

(Uncinula necator)
Grapevine

Highly effective in

controlling powdery

mildew at a dose of 90

g a.i./ha.

[8]

Powdery Mildew

(Leveillula taurica,

Oidium

neolycopersici)

Greenhouse

Vegetables (Tomato,

Pepper, Eggplant)

Effective control,

providing a key tool

for resistance

management.

[2][5]

Toxicity to Non-Target Organisms:

Organism Test Result Source(s)

Honeybees (Apis

mellifera)
Acute Contact LD50 > 100 µ g/bee [8][13]

Earthworms (Eisenia

foetida)
Acute 14-day LC50 > 1000 mg/kg soil [8][13]

Aquatic Organisms - Toxic [14]

Birds (Colinus

virginianus)
- Moderately toxic [13]
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Conclusion
Pyriofenone is a highly effective fungicide for the control of powdery mildew with a novel mode

of action that makes it a critical component of resistance management strategies in IPM

programs. Its favorable profile regarding beneficial organisms and crop safety further enhances

its utility. The protocols outlined in these notes provide a framework for the continued

investigation and optimal use of pyriofenone in agricultural and research settings. Always

consult and adhere to the product label for specific application instructions and safety

precautions in your region.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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